Morpholin-4-yl(thiophen-2-yl)methanethione
Description
Synthesis Analysis
The synthesis of Morpholin-4-yl(thiophen-2-yl)methanethione involves the reaction of thiourea, morpholine, and thiophene aldehyde. To the aqueous solution of thiourea (0.76 g, 0.01 mol), morpholine (0.86 ml, 0.01 mol) was added and stirred for 5 min. To this, ethanolic solution of thiophene aldehyde (1.05 ml, 0.01 mol) was added dropwise, with constant stirring at room temperature for 2 h .Molecular Structure Analysis
The molecular structure of Morpholin-4-yl(thiophen-2-yl)methanethione is characterized by a thione and morpholine ring. Further structural analysis may require advanced techniques such as X-ray crystallography .Chemical Reactions Analysis
Morpholin-4-yl(thiophen-2-yl)methanethione has been studied as a corrosion inhibitor for mild steel in hydrochloric acid solution. The inhibition efficiency increases with an increase in the concentration of the inhibitor .Scientific Research Applications
Enzyme Inhibition in Neurodegenerative Diseases
Scientific Field
Biochemistry and Pharmacology
Morpholin-4-yl(thiophen-2-yl)methanethione derivatives have been investigated for their potential as inhibitors of two enzymes
Morpholin-4-yl(thiophen-2-yl)methanethione derivatives have been investigated for their potential as inhibitors of two enzymes: monoacylglycerol lipase (MGL) and fatty acid amide hydrolase (FAAH) . These enzymes play crucial roles in the degradation of endocannabinoids, specifically anandamide and 2-arachidonoylglycerol (2-AG) . These endocannabinoids have beneficial effects in pathophysiological phenomena such as anxiety, pain, and neurodegenerative diseases like Alzheimer’s .
Experimental Procedures
Results
Crystal Structure Analysis
Scientific Field
Crystallography
Summary
The crystal structure of 4-[(morpholin-4-yl)carbothioyl]benzoic acid has been determined. It crystallizes in the monoclinic space group P21/n. Notably:
- The crystal packing consists of two different molecular sheets with an angle between their mean planes .
Experimental Procedures
Results
These applications highlight the versatility and potential impact of Morpholin-4-yl(thiophen-2-yl)methanethione in both biochemical and structural studies. Researchers continue to explore its properties for therapeutic and scientific advancements .
properties
IUPAC Name |
morpholin-4-yl(thiophen-2-yl)methanethione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NOS2/c12-9(8-2-1-7-13-8)10-3-5-11-6-4-10/h1-2,7H,3-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVHKXXQHVIOSMM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=S)C2=CC=CS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NOS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00303503 |
Source
|
| Record name | morpholin-4-yl(2-thienyl)methanethione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00303503 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Morpholin-4-yl(thiophen-2-yl)methanethione | |
CAS RN |
6391-98-6 |
Source
|
| Record name | 4-Morpholinyl-2-thienylmethanethione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6391-98-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 158626 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006391986 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC158626 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=158626 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | morpholin-4-yl(2-thienyl)methanethione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00303503 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(2-THIENYLTHIOFORMYL)-MORPHOLINE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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